Cas no 58760-59-1 (2-bromo-1-[4-(morpholine-4-sulfonyl)phenyl]ethan-1-one)

• Product Name: 2-bromo-1-[4-(morpholine-4-sulfonyl)phenyl]ethan-1-one
• CAS No: 58760-59-1
• MF: C₁₂H₁₄BrNO₄S
• MW: 348.212861537933
• CID: 386157
• PubChem ID: 2534976
• Update Time: 2025-04-19

2-bromo-1-[4-(morpholine-4-sulfonyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-bromo-1-[4-(4-morpholinylsulfonyl)phenyl]-
• 2-bromo-1-(4-morpholin-4-ylsulfonylphenyl)ethanone
• 2-BROMO-1-[4-(MORPHOLIN-4-YLSULFONYL)PHENYL]ETHANONE
• 4-(4-bromoacetyl-benzenesulfonyl)-morpholine
• AC1M8CSV
• AC1Q27EB
• AG-G-08169
• CTK5A8832
• 2-bromo-1-[4-(morpholine-4-sulfonyl)phenyl]ethan-1-one
• 2-Bromo-1-(4-(morpholinosulfonyl)phenyl)ethanone
• AKOS008031220
• SCHEMBL17065052
• DTXSID50368900
• Z57989067
• EN300-11905
• 58760-59-1

• Inchi： 1S/C12H14BrNO4S/c13-9-12(15)10-1-3-11(4-2-10)19(16,17)14-5-7-18-8-6-14/h1-4H,5-9H2
• InChI Key： AOXMRCRZFSYCQD-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1)S(N1CCOCC1)(=O)=O)=O

Computed Properties

• Exact Mass: 346.98272
• Monoisotopic Mass: 346.98269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 63.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones